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Compound of Interest

Compound Name: 4-Amino-3-hydroxypyridine

Cat. No.: B195924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Amino-3-hydroxypyridine (CAS No: 6320-39-4). Adherence to these procedures is essential

for ensuring laboratory safety and minimizing risk.

Hazard Summary
4-Amino-3-hydroxypyridine is a chemical compound that poses several health risks. It is

known to be harmful if swallowed and can cause irritation to the skin, eyes, and respiratory

system[1][2][3]. Some evidence suggests it may have carcinogenic effects[1][2]. Therefore,

strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The following personal protective equipment is required when handling 4-Amino-3-
hydroxypyridine. This information is summarized in the table below for clarity.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Double-gloving is

recommended.

To prevent skin contact and

absorption[4].

Eye and Face Protection

ANSI-approved safety glasses

or chemical splash goggles. A

face shield may be necessary

for splash hazards.

To protect eyes from splashes

and dust[2][5].

Respiratory Protection

Use in a properly functioning

chemical fume hood. If a

respirator is needed, a

NIOSH/MSHA-approved

respirator with appropriate

particulate filters should be

used.

To prevent inhalation of dust

and aerosols[4][6].

Body Protection

A long-sleeved laboratory coat,

buttoned to full length. Full-

length pants and closed-toe

shoes are mandatory.

To protect skin from accidental

contact[2][4].

Operational Plan: Handling and Disposal
A systematic approach to handling and disposing of 4-Amino-3-hydroxypyridine is crucial for

safety.

1. Preparation and Handling:

Engineering Controls: All work with 4-Amino-3-hydroxypyridine should be conducted in a

certified chemical fume hood to minimize inhalation exposure[4].

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is donned

correctly.

Quantities: Use the smallest practical quantities for the experiment to minimize waste and

potential exposure[4].
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Avoidance of Dust: Handle the solid material carefully to avoid the formation of dust and

aerosols[4].

2. Storage:

Container: Keep the container tightly closed in a dry, well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents, strong acids, acid anhydrides,

and acid chlorides[4][6].

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

3. Spill Management:

Small Spills (<1 Liter):

Wear appropriate PPE.

Cover the spill with an inert absorbent material.

Carefully sweep up and place in a sealed, labeled container for disposal.

Clean the spill area with a suitable solvent.

Large Spills (>1 Liter):

Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EH&S) department[4].

4. Disposal Plan:

Waste Collection: Collect all waste containing 4-Amino-3-hydroxypyridine in a designated,

labeled, and sealed container.

Disposal Route: Dispose of the chemical waste through your institution's hazardous waste

program. Do not dispose of this material down the drain[4].
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Contaminated Materials: Any materials, such as gloves or lab coats, that come into contact

with 4-Amino-3-hydroxypyridine should be disposed of as hazardous waste.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling 4-Amino-3-
hydroxypyridine in a laboratory setting.
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Caption: Workflow for Safe Handling of 4-Amino-3-hydroxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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